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This guide provides a comparative transcriptomic analysis of cells with knocked-out Odd-
skipped related 1 (OSR1) versus wild-type cells. OSR1, a zinc-finger transcription factor, is a
crucial regulator in embryonic development, particularly in the formation of the heart and
urogenital system.[1] Emerging evidence also points to its significant role as a tumor
suppressor in various cancers, including renal cell carcinoma (RCC).[2] Understanding the
global changes in gene expression following the loss of OSR1 function is paramount for
elucidating its molecular mechanisms and identifying potential therapeutic targets.

Key Transcriptomic Changes in OSR1 Knockdown
Cells

A study involving RNA sequencing of ACHN renal cell carcinoma cells with OSR1 knockdown
revealed significant alterations in the expression of genes involved in critical cellular pathways.
[2] The differentially expressed genes fall into several key functional categories, including tumor
suppressor genes and oncogenes.

Downregulated Tumor Suppressor Genes

Loss of OSR1 expression leads to the downregulation of several key tumor suppressor genes,
suggesting that OSR1 normally functions to uphold their expression and protective activities.
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Gene Symbol Gene Name Function

A key tumor suppressor that
p53 Tumor Protein P53 regulates cell cycle arrest,

apoptosis, and DNA repair.[2]

21 Cyclin Dependent Kinase A potent cell cycle inhibitor
P Inhibitor 1A regulated by p53.[2]
) ] A protein that controls cell
Cyclin Dependent Kinase o ]
p27 o division by slowing down the
Inhibitor 1B
cell cycle.[2]
) ] A maternally imprinted gene
Cyclin Dependent Kinase )
p57 o that negatively regulates cell
Inhibitor 1C ] i
proliferation.[2]
A tumor suppressor that
) ] prevents excessive cell growth
RB Retinoblastoma Protein

by inhibiting cell cycle

progression.[2]

Upregulated Oncogenes

Conversely, the absence of OSR1 results in the upregulation of several well-known oncogenes,
indicating that OSR1 typically acts to repress their expression.
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Gene Symbol Gene Name Function
A master regulator of cell
proliferation, growth, and
MYC MYC Proto-Oncogene )
metabolism, often deregulated
in cancer.[2]
A component of the AP-1
FOS Like 1, AP-1 Transcription  transcription factor complex,
FRAL Factor Subunit implicated in cell proliferation
and invasion.[2]
A receptor tyrosine kinase that,
MET Proto-Oncogene, when activated, can drive
MET Receptor Tyrosine Kinase tumor growth and metastasis.
[2]
A non-histone chromosomal
protein that can function as a
HMGAL1 High Mobility Group AT-Hook 1 transcriptional regulator and is
often overexpressed in cancer.
[2]
Phosphatidylinositol-4,5- Akey comp-onen.t ofthe
PISK/AKT signaling pathway,
PIK3CA Bisphosphate 3-Kinase

Catalytic Subunit Alpha

which is crucial for cell growth

and survival.[2]

OSR1's Role in Key Signaling Pathways

The transcriptomic changes observed upon OSR1 knockout highlight its influence on crucial

signaling pathways that govern cell fate, including the p53 and Wnt signaling pathways.

The p53 Signaling Pathway

OSR1 appears to be a positive regulator of the p53 signaling pathway. Knockdown of OSR1
suppresses the transcriptional activity of p53 and the expression of its downstream targets.[2]
This suggests that OSR1 is part of the cellular machinery that maintains genomic stability and
prevents tumorigenesis through the p53 pathway.
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OSR1 positively regulates the p53 pathway.

The Wnt Signaling Pathway

OSR1 has been shown to downregulate the activity of the Wnt signaling pathway.[3] It achieves
this by suppressing the expression of key components of this pathway, such as SOX9 and [3-
catenin.[3] The Wnt pathway is critical for embryonic development, but its aberrant activation is
a hallmark of many cancers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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